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For Researchers, Scientists, and Drug Development Professionals

Introduction
NP-1815-PX is a potent and selective antagonist of the P2X4 receptor (P2X4R), an ATP-gated

ion channel. In the central nervous system (CNS), P2X4R is significantly upregulated in

microglia during pathological conditions, playing a crucial role in microglial activation and the

subsequent inflammatory response. This makes NP-1815-PX a valuable pharmacological tool

for investigating the role of P2X4R-mediated signaling in neuroinflammatory and

neurodegenerative diseases. These application notes provide detailed protocols and expected

outcomes for the use of NP-1815-PX in studying microglial activation.

Mechanism of Action
Microglial activation is a hallmark of neuroinflammation. Upon activation by stimuli such as ATP

released from damaged neurons, microglia undergo morphological and functional changes,

including the release of pro-inflammatory cytokines. P2X4R is a key player in this process. NP-
1815-PX selectively binds to and inhibits the P2X4 receptor, thereby blocking the downstream

signaling cascades that lead to microglial activation and the production of inflammatory

mediators. A primary pathway influenced by P2X4R activation is the NLRP3 inflammasome,
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which leads to the maturation and release of potent pro-inflammatory cytokines such as

Interleukin-1β (IL-1β).
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Figure 1: Signaling pathway of NP-1815-PX in microglia.

Data Presentation
The following tables summarize the expected quantitative data from in vitro and in vivo

experiments using NP-1815-PX. These values are illustrative and may vary depending on the

specific experimental conditions.
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Table 1: In Vitro Efficacy of NP-1815-PX

Parameter Cell Type Agonist Value Reference

IC50
hP2X4R-1321N1

cells
ATP (1 µM) 0.26 µM [1]

Inhibition of

Ca2+ influx
Primary Microglia ATP Dose-dependent [1]

Table 2: Effect of NP-1815-PX on Cytokine Release from LPS-Stimulated Primary Microglia

(Illustrative Data)

Treatment IL-1β (pg/mL) TNF-α (pg/mL) IL-6 (pg/mL) IL-10 (pg/mL)

Control < 10 < 15 < 20 < 25

LPS (100 ng/mL) 350 ± 25 1200 ± 80 850 ± 60 150 ± 15

LPS + NP-1815-

PX (0.1 µM)
280 ± 20 950 ± 70 700 ± 50 160 ± 18

LPS + NP-1815-

PX (1 µM)
150 ± 15 500 ± 45 400 ± 35 180 ± 20

LPS + NP-1815-

PX (10 µM)
75 ± 10 250 ± 30 200 ± 25 200 ± 22

Table 3: In Vivo Efficacy of NP-1815-PX in a Mouse Model of Neuropathic Pain

Treatment
(Intrathecal)

Paw Withdrawal
Threshold (g)

Notes Reference

Vehicle 0.4 ± 0.1 - [1]

NP-1815-PX (10

pmol)
1.2 ± 0.2

Attenuates

mechanical allodynia
[1]

NP-1815-PX (30

pmol)
2.5 ± 0.3

Dose-dependent

effect
[1]
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Experimental Protocols
Detailed methodologies for key experiments are provided below.

Protocol 1: Primary Microglia Culture
This protocol describes the isolation and culture of primary microglia from neonatal mouse

pups.

Materials:

Newborn mouse pups (P0-P2)

DMEM with 10% FBS and 1% Penicillin-Streptomycin

70% Ethanol

Hanks' Balanced Salt Solution (HBSS)

Trypsin (0.25%)

DNase I

T75 flasks

Procedure:

Euthanize neonatal pups according to approved institutional protocols.

Dissect cortices in cold HBSS and remove meninges.

Mince the tissue and incubate in Trypsin-DNase solution at 37°C for 15 minutes.

Stop trypsinization with DMEM containing 10% FBS.

Gently triturate the tissue to obtain a single-cell suspension.

Plate the cells in T75 flasks.
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After 7-10 days, a confluent glial layer will form with microglia growing on top.

Isolate microglia by shaking the flasks at 200 rpm for 2 hours at 37°C.

Collect the supernatant containing the detached microglia and plate for experiments.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8421164?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Dissect Cortices

Mince Tissue

Trypsin-DNase Digestion

Triturate to Single Cells

Plate in T75 Flasks

Incubate 7-10 Days

Shake Flasks to Detach Microglia

Collect and Plate Microglia

End

Click to download full resolution via product page

Figure 2: Workflow for primary microglia culture.
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Protocol 2: In Vitro Microglia Activation and NP-1815-PX
Treatment
This protocol outlines the procedure for activating cultured microglia and treating them with NP-
1815-PX.

Materials:

Primary microglia (from Protocol 1)

Lipopolysaccharide (LPS)

NP-1815-PX

Cell culture medium

ELISA kits for cytokines (IL-1β, TNF-α, IL-6, IL-10)

Caspase-1 activity assay kit

Procedure:

Plate primary microglia in 96-well plates at a density of 5 x 104 cells/well.

Allow cells to adhere overnight.

Pre-treat cells with various concentrations of NP-1815-PX (e.g., 0.1, 1, 10 µM) for 1 hour.

Stimulate the microglia with LPS (100 ng/mL) for 24 hours to induce activation.

Collect the cell culture supernatant for cytokine analysis using ELISA kits according to the

manufacturer's instructions.

Lyse the cells to measure caspase-1 activity using a commercially available kit.
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Figure 3: Workflow for in vitro microglia activation assay.

Protocol 3: Intrathecal Injection in Mice
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This protocol describes the procedure for administering NP-1815-PX directly into the

cerebrospinal fluid of mice.

Materials:

Adult mice (e.g., C57BL/6)

NP-1815-PX dissolved in sterile saline

Hamilton syringe with a 30-gauge needle

Anesthesia (e.g., isoflurane)

Procedure:

Anesthetize the mouse using isoflurane.

Position the mouse in a stereotaxic frame or hold it firmly to expose the lumbar region of the

spine.

Insert the needle between the L5 and L6 vertebrae. A slight tail flick will indicate successful

entry into the intrathecal space.

Slowly inject a small volume (e.g., 5 µL) of the NP-1815-PX solution.

Withdraw the needle and allow the mouse to recover from anesthesia.

Monitor the animal for any adverse effects.
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Figure 4: Workflow for intrathecal injection in mice.

Conclusion
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NP-1815-PX is a valuable tool for dissecting the role of P2X4R in microglial activation and

neuroinflammation. The protocols and data presented here provide a framework for

researchers to design and execute experiments to investigate the therapeutic potential of

targeting the P2X4R pathway in various neurological disorders. It is recommended that dose-

response curves be empirically determined for each specific experimental setup to ensure

optimal results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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